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Executive Summary
Bismuthine, iodooxo-, commonly known as bismuth oxyiodide (BiOI), is a fascinating inorganic

compound with the chemical formula BiIO. It has garnered significant attention in the scientific

community due to its unique layered crystal structure and semiconductor properties. Primarily

recognized for its excellent photocatalytic activity under visible light, BiOI is a promising

material for environmental remediation. More recently, its potential applications in the

biomedical field, including roles in cancer therapy and drug delivery, are being actively

explored. This guide provides a comprehensive overview of the fundamental properties,

synthesis, and key applications of BiOI, with a particular focus on its relevance to researchers

and professionals in drug development.

Introduction
Bismuth oxyiodide is a member of the bismuth oxyhalide family, which is known for its

distinctive layered structures and intriguing photoelectronic properties. The unique arrangement

of bismuth, oxygen, and iodine atoms in a tetragonal crystal lattice gives rise to an internal

electric field that facilitates the separation of photogenerated electron-hole pairs, a key factor in
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its high photocatalytic efficiency.[1][2] With a narrow band gap of approximately 1.8 to 2.1 eV,

BiOI can effectively absorb a significant portion of the visible light spectrum, making it a highly

efficient photocatalyst for the degradation of organic pollutants.[3][4]

Beyond its environmental applications, the low toxicity of bismuth compounds has paved the

way for exploring BiOI in biomedical contexts.[5][6] Its ability to generate reactive oxygen

species (ROS) under irradiation is being investigated for photodynamic cancer therapy.

Furthermore, its nanoparticle formulations are being considered for drug delivery systems.[7]

This guide will delve into the synthesis, characterization, and application of this versatile

material.

Physicochemical Properties
A thorough understanding of the physicochemical properties of BiOI is essential for its effective

application.

Molecular Structure and Crystallography
BiOI crystallizes in a tetragonal matlockite PbFCl-type structure with the P4/nmm space group.

[1][8] The crystal structure is characterized by [Bi2O2]2+ layers that are interleaved with double

layers of iodide ions (I-).[1] This layered arrangement is held together by van der Waals forces

along the c-axis.[1][9] The internal static electric field created between the positively charged

[Bi2O2]2+ slabs and the negatively charged iodine layers plays a crucial role in promoting the

separation of photogenerated charge carriers, thereby enhancing its photocatalytic activity.[1]

[2]
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Property Value References

Chemical Formula BiIO [10]

Molecular Weight 351.88 g/mol [10][11]

CAS Number 7787-63-5 [10][11]

Appearance
Yellow to reddish-brown

solid/powder
[10][11][12]

Crystal System Tetragonal [3][8]

Space Group P4/nmm [1][8]

Density 7.92 g/mL at 25 °C [10][11][12]

Band Gap 1.8 - 2.35 eV [3][4][13]

Spectroscopic Profile
The spectroscopic signature of BiOI is key to its identification and characterization.

X-ray Diffraction (XRD): The XRD pattern of tetragonal BiOI shows characteristic peaks at 2θ

values of approximately 24.3°, 29.7°, 31.7°, 37.1°, 39.4°, 45.5°, 51.5°, and 55.3°,

corresponding to the (011), (012), (110), (013), (004), (020), (114), and (122) crystal planes,

respectively.[3]

X-ray Photoelectron Spectroscopy (XPS): XPS is used to determine the elemental

composition and oxidation states. The Bi 4f spectrum shows two peaks around 159.3 eV (Bi

4f7/2) and 164.6 eV (Bi 4f5/2), confirming the +3 oxidation state of bismuth.[14][15] The I 3d

spectrum exhibits peaks at approximately 619.0 eV (I 3d5/2) and 630.4 eV (I 3d3/2),

corresponding to the -1 oxidation state of iodine.[16] The O 1s spectrum typically shows a

main peak around 529.7 eV, which is attributed to the Bi-O bonds in the crystal lattice.[14]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectra of BiOI show characteristic

vibration peaks between 390 cm-1 and 850 cm-1, which can be attributed to the Bi–O and

Bi-I bonds.[17] Broader peaks around 1620 cm-1 and 3200 cm-1 are often observed due to

the bending and stretching vibrations of adsorbed water molecules.[17]
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UV-Visible Diffuse Reflectance Spectroscopy (UV-Vis DRS): BiOI exhibits strong light

absorption in the visible region, with an absorption edge typically around 580 nm.[3] The

band gap energy (Eg) can be calculated from the absorption edge using the formula Eg =

1240/λ, where λ is the wavelength in nanometers.[3]

Synthesis and Fabrication
The morphology and properties of BiOI can be tailored by the synthesis method. Common

methods include co-precipitation, hydrothermal/solvothermal, and calcination.[3][18]

Experimental Protocol: Co-precipitation Synthesis of
BiOI Nanopowders
This protocol describes a typical co-precipitation method to synthesize BiOI nanopowders.[3]

Materials:

Bismuth(III) nitrate pentahydrate (Bi(NO3)3·5H2O)

Potassium iodide (KI)

Anhydrous ethanol

Deionized water

Nitric acid (optional, to aid dissolution of bismuth nitrate)

Equipment:

Beakers

Magnetic stirrer

Ultrasonic bath

Centrifuge

Vacuum oven
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Procedure:

Preparation of Precursor Solutions:

Dissolve a stoichiometric amount of Bi(NO3)3·5H2O in a solvent mixture, for example, 50

mL of anhydrous ethanol and water, with continuous stirring to form a clear solution. A

small amount of nitric acid can be added if the bismuth salt does not dissolve completely.

In a separate beaker, dissolve a stoichiometric amount of KI (molar ratio of Bi:I is 1:1) in

50 mL of deionized water with constant magnetic stirring to form a uniform solution.[3]

Precipitation:

Slowly add the KI solution dropwise into the Bi(NO3)3·5H2O solution under vigorous

stirring. A reddish-brown precipitate will form immediately.

Aging and Crystallization:

Subject the resulting mixture to ultrasonic treatment for 60 minutes to promote uniform

nucleation and growth of BiOI particles.[3]

Washing and Collection:

Transfer the mixture to centrifuge tubes and centrifuge to separate the precipitate.

Wash the collected precipitate alternately with deionized water and anhydrous ethanol

several times to remove any unreacted precursors and byproducts.

Drying:

Dry the final product in a vacuum oven at 60°C for 8 hours to obtain the BiOI nanopowder.

[3]

Scientist's Note: The morphology of the BiOI can be controlled by adjusting the solvent system

and the pH of the reaction mixture. For instance, using ethylene glycol as a co-solvent or

adjusting the pH can lead to the formation of microspheres or flower-like structures.[3]
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Precursor Preparation
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Purification & Drying
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Caption: Workflow for the co-precipitation synthesis of BiOI.

Core Applications and Mechanisms of Action
Photocatalysis
BiOI is a highly effective photocatalyst for the degradation of organic pollutants under visible

light.[19]

Mechanism of Action:
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Light Absorption: When BiOI is irradiated with light of energy greater than its band gap, an

electron (e-) is excited from the valence band (VB) to the conduction band (CB), leaving a

hole (h+) in the VB.

Charge Separation and Migration: The internal electric field within the layered structure of

BiOI promotes the separation of these electron-hole pairs and their migration to the catalyst

surface.[1][20]

Redox Reactions:

The photogenerated holes (h+) on the VB are powerful oxidizing agents that can directly

oxidize organic pollutants or react with water to produce highly reactive hydroxyl radicals

(•OH).

The electrons (e-) on the CB can react with adsorbed oxygen molecules to form

superoxide radicals (•O2-).

Degradation of Pollutants: These reactive oxygen species (•OH and •O2-) are highly reactive

and can non-selectively degrade a wide range of organic pollutants into simpler, less harmful

substances like CO2 and H2O.[20]
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Photocatalytic Mechanism of BiOI
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Caption: Photocatalytic degradation mechanism of organic pollutants by BiOI.

Potential in Drug Development
The unique properties of BiOI are also being explored for applications in the medical field.

Photodynamic Therapy (PDT): Similar to its photocatalytic mechanism, BiOI can generate

ROS under light irradiation, which can be harnessed to induce apoptosis or necrosis in

cancer cells. This makes it a potential photosensitizer for PDT.
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Radiosensitization: Bismuth, with its high atomic number, can effectively absorb X-rays and

generate secondary electrons, which can enhance the efficacy of radiotherapy. BiOI

nanoparticles are being investigated as radiosensitizers to improve the treatment of tumors.

Drug Delivery: The high surface area of BiOI nanostructures, particularly porous

microspheres, makes them suitable candidates for drug loading and controlled release.[21]

Their pH-sensitive properties could be exploited for targeted drug delivery to the acidic

microenvironment of tumors.

Biocompatibility and Toxicology: While bismuth compounds are generally considered to have

low toxicity, the toxicological profile of BiOI nanoparticles needs to be thoroughly

investigated.[5][6] Studies on bismuth oxide (Bi2O3) nanoparticles have shown some level of

cytotoxicity and genotoxicity in various cell lines, highlighting the need for comprehensive

safety assessments of BiOI before its clinical application.[6]

Safety and Handling
Bismuth oxyiodide is classified as harmful if swallowed, and can cause skin and eye irritation.

[11][22] It is also harmful by inhalation.[22]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[23]

Skin Protection: Wear protective gloves and impervious clothing.[23]

Respiratory Protection: Use a NIOSH-approved respirator when handling the powder.

Handling and Storage:

Handle in a well-ventilated area.[23]

Store in a tightly closed container in a dry and cool place.[23]

Avoid breathing dust.[22]

Future Outlook
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Bismuthine, iodooxo- (BiOI) is a material with considerable potential that extends beyond its

established role in photocatalysis. Future research will likely focus on:

Optimizing Synthesis for Biomedical Applications: Developing synthesis methods to produce

BiOI nanoparticles with controlled size, shape, and surface properties for enhanced

biocompatibility and targeted drug delivery.

In Vivo Studies: Conducting comprehensive in vivo studies to evaluate the efficacy and

safety of BiOI in cancer therapy and other biomedical applications.

Composite Materials: Fabricating BiOI-based heterostructures and composites to further

enhance its photocatalytic and photoelectronic properties for a wider range of applications.

The continued exploration of this versatile compound promises to unlock new and exciting

opportunities in both environmental science and medicine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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